Cas no 1401436-93-8 (PI3K-IN-36)

• Product Name: PI3K-IN-36
• CAS No: 1401436-93-8
• MF: C₃₀H₃₆F₂N₈O
• MW: 562.656652450562
• CID: 5169853
• PubChem ID: 66571372
• Update Time: 2025-10-28

PI3K-IN-36 Chemical and Physical Properties

Names and Identifiers

• 4-(2-(difluoromethyl)-1H-benzo[d]imidazol-1-yl)-N-(2-methyl-1-(2-(piperidin-4-yl)phenyl)propan-2-yl)-6-morpholino-1,3,5-triazin-2-amine
• PI3K-IN-36
• MS-30211
• YLLUIILPJZBRRN-UHFFFAOYSA-N
• F84495
• HY-150019
• CS-0542078
• DA-56845
• 1401436-93-8
• SCHEMBL12802650
• 4-[2-(difluoromethyl)benzimidazol-1-yl]-N-[2-methyl-1-(2-piperidin-4-ylphenyl)propan-2-yl]-6-morpholin-4-yl-1,3,5-triazin-2-amine

• Inchi： 1S/C30H36F2N8O/c1-30(2,19-21-7-3-4-8-22(21)20-11-13-33-14-12-20)38-27-35-28(39-15-17-41-18-16-39)37-29(36-27)40-24-10-6-5-9-23(24)34-26(40)25(31)32/h3-10,20,25,33H,11-19H2,1-2H3,(H,35,36,37,38)
• InChI Key： YLLUIILPJZBRRN-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N=C(N2C(C(F)F)=NC3=CC=CC=C32)N=C1NC(C)(C)CC1=CC=CC=C1C1CCNCC1

Computed Properties

• Exact Mass: 562.29801413g/mol
• Monoisotopic Mass: 562.29801413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93Ų

Additional information on PI3K-IN-36

Professional Introduction to Compound with CAS No. 1401436-93-8 and Product Name PI3K-IN-36

Compound with the CAS number 1401436-93-8 and the product name PI3K-IN-36 represents a significant advancement in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique chemical properties and its potential applications in modulating critical signaling pathways, particularly those involving phosphatidylinositol 3-kinase (PI3K). PI3K is a key enzyme in the cellular signaling pathway that regulates various cellular processes, including cell growth, survival, and metabolism. The development of selective inhibitors of PI3K has been a major focus in drug discovery, especially in the context of cancer therapy.

The PI3K-IN-36 compound has been extensively studied for its ability to inhibit PI3K activity. This inhibition is of particular interest because dysregulation of the PI3K/Akt/mTOR pathway is frequently observed in various types of cancer. By targeting this pathway, PI3K-IN-36 holds promise for developing therapeutic agents that can effectively inhibit tumor growth and progression. Recent studies have demonstrated that PI3K-IN-36 exhibits high selectivity for certain PI3K isoforms, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

One of the most compelling aspects of PI3K-IN-36 is its mechanism of action. Unlike earlier generations of PI3K inhibitors, which often suffer from poor solubility and limited bioavailability, PI3K-IN-36 has been designed with a focus on optimizing pharmacokinetic properties. This has been achieved through structural modifications that enhance both water solubility and metabolic stability. These improvements have not only improved the compound's overall bioavailability but also its potential for clinical translation.

Recent preclinical studies have provided valuable insights into the therapeutic potential of PI3K-IN-36. In vitro assays have shown that the compound effectively inhibits PI3K activity in various cancer cell lines, leading to significant reductions in cell proliferation and induction of apoptosis. Furthermore, animal models have demonstrated that PI3K-IN-36 can effectively suppress tumor growth when administered orally or intravenously. These findings are particularly encouraging because they suggest that PI3K-IN-36 may be a viable candidate for clinical trials in human patients.

The development of PI3K-IN-36 has also benefited from advances in computational chemistry and high-throughput screening techniques. These technologies have allowed researchers to rapidly identify and optimize lead compounds with high affinity for PI3K enzymes. By leveraging these approaches, scientists have been able to fine-tune the chemical structure of PI3K-IN-36 to enhance its potency and selectivity. This iterative process has been instrumental in transforming PI3K-IN-36 from a promising candidate into a highly effective therapeutic agent.

Another important consideration in the development of PI3K-IN-36 is its potential for combination therapy. Many cancers exhibit resistance to single-agent therapy, making combination approaches more effective. Studies have shown that PI3K-IN-36, when used in conjunction with other targeted therapies or chemotherapy agents, can produce synergistic effects that enhance overall treatment outcomes. This multimodal approach has the potential to address one of the major challenges in cancer treatment: drug resistance.

The safety profile of PI3K-IN-36 has also been carefully evaluated through preclinical toxicology studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully understand the long-term safety implications of using PI3K-IN-36 in humans. Ongoing clinical trials are designed to provide more comprehensive data on its safety and efficacy profile.

Looking ahead, the future prospects for PI3K-IN-36 appear very promising. With continued research and development, this compound could become a cornerstone in the treatment of various cancers. The ability to selectively inhibit PI3K activity not only opens up new therapeutic avenues but also provides a deeper understanding of cellular signaling pathways involved in cancer progression. This knowledge could pave the way for more personalized and effective cancer treatments.

In conclusion, compound with CAS No. 1401436-93-8 under the product name PI3K-IN-36 represents a significant breakthrough in pharmaceutical research. Its ability to modulate critical signaling pathways involved in cancer growth and progression makes it a highly promising candidate for clinical applications. With ongoing studies providing valuable insights into its mechanism of action, safety profile, and potential for combination therapy, PI3K-IN-36 holds great promise for improving outcomes for patients with cancer.